molecular formula C22H17F3N2O5S B3505974 N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide

N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide

Cat. No. B3505974
M. Wt: 478.4 g/mol
InChI Key: CDKUPDNMADFJPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a sulfonamide derivative that combines sulfonamide and benzodioxane fragments in its framework . It is related to the compound N-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanamide .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . The substitution of an iso-propyl group on the nitrogen atom in a similar molecule was confirmed by a septet signal of methine proton at δ 4.45 ppm (H-2″) and a doublet for two symmetrical methyl residues at δ 1.18 ppm (CH3-1″ and CH3-3″) .


Molecular Structure Analysis

The molecular structure of similar compounds has been determined using IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques . The molecular weight of a related compound, 1,4-Benzodioxin, 2,3-dihydro-, is 136.1479 .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the phase change data, mass spectrum, and gas chromatography of 1,4-Benzodioxin, 2,3-dihydro- have been studied .

properties

IUPAC Name

N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)phenyl]-4-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H17F3N2O5S/c23-22(24,25)15-7-5-14(6-8-15)21(28)26-17-3-1-2-4-18(17)27-33(29,30)16-9-10-19-20(13-16)32-12-11-31-19/h1-10,13,27H,11-12H2,(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDKUPDNMADFJPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3NC(=O)C4=CC=C(C=C4)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17F3N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

478.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide
Reactant of Route 2
Reactant of Route 2
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide
Reactant of Route 3
Reactant of Route 3
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide
Reactant of Route 4
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide
Reactant of Route 5
Reactant of Route 5
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide
Reactant of Route 6
N-{2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}-4-(trifluoromethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.